Cas no 82711-99-7 (3-Fluoro-6-nitrobenzenesulfonic acid)

3-Fluoro-6-nitrobenzenesulfonic acid structure
82711-99-7 structure
Product name:3-Fluoro-6-nitrobenzenesulfonic acid
CAS No:82711-99-7
MF:C6H4FNO5S
MW:221.163064002991
CID:60490
PubChem ID:12904370

3-Fluoro-6-nitrobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-6-nitrobenzenesulfonic acid
    • 5-Fluoro-2-nitrobenzenesulfonic acid
    • 82711-99-7
    • KPWHHDVNRKIFRI-UHFFFAOYSA-N
    • AMY17797
    • 5-Fluoro-2-nitrobenzene-1-sulfonic acid
    • 5-fluoro-2-nitro-benzenesulfonic acid
    • SCHEMBL11973894
    • FT-0745310
    • DTXSID70512605
    • Inchi: 1S/C6H4FNO5S/c7-4-1-2-5(8(9)10)6(3-4)14(11,12)13/h1-3H,(H,11,12,13)
    • InChI Key: KPWHHDVNRKIFRI-UHFFFAOYSA-N
    • SMILES: FC1=CC=C([N+]([O-])=O)C(S(O)(=O)=O)=C1

Computed Properties

  • Exact Mass: 220.97900
  • Monoisotopic Mass: 220.97942156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.724
  • Refractive Index: 1.589
  • PSA: 108.57000
  • LogP: 2.58460

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